Cas no 2891520-98-0 (2-bromo-5H-pyrrolo[2,3-b]pyrazine-3,6,7-d3)

2-bromo-5H-pyrrolo[2,3-b]pyrazine-3,6,7-d3 structure
2891520-98-0 structure
Product Name:2-bromo-5H-pyrrolo[2,3-b]pyrazine-3,6,7-d3
CAS No:2891520-98-0
MF:C6H4BrN3
MW:201.038544654846
CID:6827929
PubChem ID:172403635
Update Time:2025-02-15

2-bromo-5H-pyrrolo[2,3-b]pyrazine-3,6,7-d3 Chemical and Physical Properties

Names and Identifiers

    • CS-26215
    • 2-bromo-5H-pyrrolo[2,3-b]pyrazine-3,6,7-d3
    • 2891520-98-0
    • Inchi: 1S/C6H4BrN3/c7-5-3-9-6-4(10-5)1-2-8-6/h1-3H,(H,8,9)/i1D,2D,3D
    • InChI Key: KTKMLXBEBKGQGL-CBYSEHNBSA-N
    • SMILES: BrC1=C([2H])N=C2C(C([2H])=C([2H])N2)=N1

Computed Properties

  • Exact Mass: 199.97769Da
  • Monoisotopic Mass: 199.97769Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.6Ų
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